Cas no 401637-68-1 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid
• CAS No: 401637-68-1
• MF: C₁₂H₁₀ClN₃O₃S
• MW: 311.744100093842
• CID: 6577733
• Update Time: 2025-06-23

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C12H10ClN3O3S/c13-7-1-3-8(4-2-7)14-11(19)16-12-15-9(6-20-12)5-10(17)18/h1-4,6H,5H2,(H,17,18)(H2,14,15,16,19)
• InChI Key： CIQSIKFBFXROON-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=CSC(NC(=O)NC2=CC=C(Cl)C=C2)=N1

Additional information on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic Acid: A Comprehensive Overview

The compound 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid, with CAS No. 401637-68-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure features a 1,3-thiazole ring system, a 4-chlorophenyl group, and an acetic acid moiety, all of which contribute to its unique chemical properties and potential therapeutic effects.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. The presence of the 1,3-thiazole ring in this compound is particularly noteworthy, as it is a common structural motif in many bioactive compounds. The 4-chlorophenyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and interaction with biological targets. The acetic acid moiety, on the other hand, may enhance the compound's solubility and stability under physiological conditions.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid exhibits significant cytotoxic activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, making it a potential candidate for targeted cancer therapy.

In addition to its anticancer properties, this compound has also been investigated for its antimicrobial activity. Research indicates that it possesses potent inhibitory effects against a range of bacterial and fungal pathogens. This dual functionality underscores the versatility of thiazole derivatives in addressing multiple therapeutic needs.

The synthesis of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)acetic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the 1,3-thiazole ring is typically achieved through condensation reactions involving thioamides or thioureas with aldehydes or ketones. Subsequent functionalization steps are then employed to introduce the 4-chlorophenyl group and the acetic acid moiety.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide critical insights into its molecular structure, purity, and stability. Advanced computational tools are also being utilized to model the compound's interactions with biological targets at the molecular level.

The growing interest in this compound is reflected in its inclusion in numerous research pipelines aimed at discovering new drugs for unmet medical needs. Its unique combination of structural features and biological activities positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.